Cas no 138022-04-5 (Tert-Butyl methyl(piperidin-4-ylmethyl)carbamate)

• Product Name: Tert-Butyl methyl(piperidin-4-ylmethyl)carbamate
• CAS No: 138022-04-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD06800387
• CID: 64506
• PubChem ID: 23004743
• Update Time: 2025-07-18

Tert-Butyl methyl(piperidin-4-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl methyl(piperidin-4-ylmethyl)carbamate
• tert-butyl methyl(4-piperidinylmethyl)carbamate
• tert-butyl methyl(piperidin-4-ylmethyl)-carbamate
• tert-butyl methyl(4-piperidinylmethyl)carbamate(SALTDATA: FREE)
• tert-butyl N-methyl-N-(piperidin-4-ylmethyl)carbamate
• 4-[(N-Boc-N-methylamino)methyl]piperidine
• CARBAMIC ACID, N-METHYL-N-(4-PIPERIDINYLMETHYL)-, 1,1-DIMETHYLETHYL ESTER
• tert-butyl N-methyl-N-[(piperidin-4-yl)methyl]carbamate
• tert-butylmethyl(piperidin-4-ylmethyl)-carbamate
• ZREUHPKGCXOWCK-UHFFFAOYSA-N
• MFC
• AKOS003658010
• Z1079163812
• tert-Butyl methyl[(piperidin-4-yl)methyl]carbamate
• BB 0220191
• tert-butylmethyl(piperidin-4-ylmethyl)carbamate
• BS-14075
• MFCD06800387
• DTXSID50629568
• CS-W019860
• SY018135
• J-524789
• tert-Butyl methyl(4-piperidinylmethyl)carbamate, AldrichCPR
• EN300-69457
• 138022-04-5
• AM81141
• SCHEMBL803364
• FT-0652339
• DB-012854
• Tert-Butyl methyl(piperidin-4-ylmethyl)carbamate

• MDL： MFCD06800387
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14(4)9-10-5-7-13-8-6-10/h10,13H,5-9H2,1-4H3
• InChI Key： ZREUHPKGCXOWCK-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.18400
• Monoisotopic Mass: 228.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 306℃ at 760 mmHg
• Flash Point: 138.9±19.3 °C
• Refractive Index: 1.464
• PSA: 41.57000
• LogP: 2.18170
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-Butyl methyl(piperidin-4-ylmethyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Tert-Butyl methyl(piperidin-4-ylmethyl)carbamate

Recent Advances in the Study of Tert-Butyl methyl(piperidin-4-ylmethyl)carbamate (CAS: 138022-04-5) in Chemical Biology and Pharmaceutical Research

The compound Tert-Butyl methyl(piperidin-4-ylmethyl)carbamate (CAS: 138022-04-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications, patent filings, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of Tert-Butyl methyl(piperidin-4-ylmethyl)carbamate as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. Its structural features, including the piperidine ring and carbamate moiety, make it a valuable scaffold for designing compounds with enhanced pharmacokinetic properties. For instance, researchers have utilized this compound to develop novel modulators of neurotransmitter receptors, which hold promise for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its applications in CNS drug development, Tert-Butyl methyl(piperidin-4-ylmethyl)carbamate has been investigated for its potential use in oncology. Recent preclinical studies have demonstrated its efficacy as a building block for small-molecule inhibitors targeting specific kinases involved in cancer cell proliferation. The compound's ability to improve the solubility and bioavailability of these inhibitors has been a focal point of these investigations, with promising results reported in in vitro and in vivo models.

Another area of interest is the compound's role in the synthesis of prodrugs. Researchers have explored its utility in designing prodrugs that can be activated under specific physiological conditions, thereby enhancing targeted drug delivery. This approach has shown potential in reducing off-target effects and improving therapeutic outcomes, particularly in the context of anti-inflammatory and antimicrobial agents.

Despite these advancements, challenges remain in optimizing the synthetic routes for Tert-Butyl methyl(piperidin-4-ylmethyl)carbamate to ensure scalability and cost-effectiveness. Recent publications have proposed innovative catalytic methods and green chemistry approaches to address these issues, highlighting the importance of sustainable practices in pharmaceutical manufacturing.

In conclusion, Tert-Butyl methyl(piperidin-4-ylmethyl)carbamate (CAS: 138022-04-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from CNS therapeutics to oncology and prodrug development, underscore its potential as a versatile tool in drug discovery. Future research efforts should focus on further elucidating its mechanisms of action and exploring novel derivatives to expand its therapeutic utility.